N-[4-(isobutyrylamino)phenyl]-2-propoxybenzamide

• Molecular Formula: C20H24N2O3
• Molecular Weight: 340.4 g/mol
• IUPAC Name: N-[4-(2-methylpropanoylamino)phenyl]-2-propoxybenzamide
• InChI: InChI=1S/C20H24N2O3/c1-4-13-25-18-8-6-5-7-17(18)20(24)22-16-11-9-15(10-12-16)21-19(23)14(2)3/h5-12,14H,4,13H2,1-3H3,(H,21,23)(H,22,24)
• InChI Key: ITNIZZPTANPHEC-UHFFFAOYSA-N
• SMILES: CCCOC1=CC=CC=C1C(=O)NC2=CC=C(C=C2)NC(=O)C(C)C

Description

N-[4-(isobutyrylamino)phenyl]-2-propoxybenzamide, also known as ML188, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications in various diseases. This compound belongs to the benzamide class of compounds and has been shown to have potent inhibitory effects on a range of enzymes and proteins.

Mechanism of Action

The mechanism of action of N-[4-(isobutyrylamino)phenyl]-2-propoxybenzamide involves its ability to bind to specific proteins and enzymes, thereby inhibiting their activity. This inhibition can be reversible or irreversible, depending on the specific target protein. N-[4-(isobutyrylamino)phenyl]-2-propoxybenzamide has been shown to have a high degree of selectivity and specificity for its target proteins, which makes it an attractive candidate for drug discovery and development.
Biochemical and Physiological Effects:
N-[4-(isobutyrylamino)phenyl]-2-propoxybenzamide has been shown to have a range of biochemical and physiological effects, depending on the specific target protein. In cancer cells, N-[4-(isobutyrylamino)phenyl]-2-propoxybenzamide has been shown to inhibit cell proliferation and induce apoptosis. In inflammation, N-[4-(isobutyrylamino)phenyl]-2-propoxybenzamide has been shown to reduce the production of inflammatory cytokines. In neurodegenerative diseases, N-[4-(isobutyrylamino)phenyl]-2-propoxybenzamide has been shown to reduce the accumulation of misfolded proteins.

Advantages and Limitations for Lab Experiments

N-[4-(isobutyrylamino)phenyl]-2-propoxybenzamide has several advantages for use in lab experiments. It has a high degree of selectivity and specificity for its target proteins, which makes it an attractive candidate for drug discovery and development. It is also relatively easy to synthesize and has been shown to have a high yield and purity. However, N-[4-(isobutyrylamino)phenyl]-2-propoxybenzamide also has some limitations, such as its potential toxicity and its limited solubility in aqueous solutions.

Future Directions

There are several future directions for the study of N-[4-(isobutyrylamino)phenyl]-2-propoxybenzamide. One potential area of research is the identification of new target proteins and enzymes that can be inhibited by N-[4-(isobutyrylamino)phenyl]-2-propoxybenzamide. Another area of research is the development of new analogs and derivatives of N-[4-(isobutyrylamino)phenyl]-2-propoxybenzamide that have improved selectivity and specificity for specific target proteins. Finally, there is also potential for the development of new therapeutic applications for N-[4-(isobutyrylamino)phenyl]-2-propoxybenzamide, such as in the treatment of infectious diseases or metabolic disorders.

Synthesis Methods

The synthesis of N-[4-(isobutyrylamino)phenyl]-2-propoxybenzamide involves a multi-step process that has been refined over several years. The first step involves the synthesis of 4-(isobutyrylamino)phenylamine, which is then coupled with 2-propoxybenzoic acid to form the final product. The synthesis process has been optimized to ensure high yield and purity of the final product.

Scientific Research Applications

N-[4-(isobutyrylamino)phenyl]-2-propoxybenzamide has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to have potent inhibitory effects on enzymes and proteins that are involved in cancer, inflammation, and neurodegenerative diseases. N-[4-(isobutyrylamino)phenyl]-2-propoxybenzamide has also been studied for its potential use in drug discovery and development, as it has been shown to have a high degree of selectivity and specificity for its target proteins.